Bergapten

Chinese Name

佛手柑内酯

English Name

Bergapten

标识符

CAS No.

484-20-8

Molecular Formula

C12H8O4

Molecular Weight

216.1920

Compound details reference Kuujia Chemical Encyclopedia: 484-20-8

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

60%

47/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled47

druglikeness.missing31

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

216.1900

druglikeness.valid

TPSA

55.7600

druglikeness.valid

pKa_acidic

pKa_basic

LogP

1.8000

druglikeness.valid

LogD

1.7400

druglikeness.valid

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

High

druglikeness.valid

corneal_permeability

HIA

High

druglikeness.valid

bioavailability

PPB

tissue_distribution

blood_brain_barrier

Yes

druglikeness.valid

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

druglikeness.valid

CYP1A2_inhibitor

Yes

druglikeness.valid

CYP2C9_substrate

druglikeness.valid

CYP2C9_inhibitor

druglikeness.valid

CYP2C19_substrate

druglikeness.valid

CYP2C19_inhibitor

druglikeness.valid

CYP2D6_substrate

druglikeness.valid

CYP2D6_inhibitor

druglikeness.valid

CYP3A4_substrate

Yes

druglikeness.valid

CYP3A4_inhibitor

Yes

druglikeness.valid

UGT1A1_substrate

druglikeness.valid

UGT1A3_substrate

druglikeness.valid

UGT1A4_substrate

druglikeness.valid

UGT1A6_substrate

druglikeness.valid

UGT1A9_substrate

druglikeness.valid

Ames_test

Positive

druglikeness.valid

micronucleus_test

chromosomal_aberration

DNA_damage

Yes

druglikeness.valid

carcinogenicity

Yes

druglikeness.valid

LD50_oral

LD50_iv

hepatotoxicity

druglikeness.valid

cardiotoxicity

nephrotoxicity

druglikeness.valid

neurotoxicity

druglikeness.valid

hERG_inhibition

druglikeness.valid

Pgp_substrate

druglikeness.valid

Pgp_inhibitor

druglikeness.valid

BCRP_substrate

druglikeness.valid

BCRP_inhibitor

druglikeness.valid

OATP1B1_substrate

druglikeness.valid

OATP1B1_inhibitor

druglikeness.valid

OATP1B3_substrate

druglikeness.valid

OATP1B3_inhibitor

druglikeness.valid

drug_induced_liver_injury

druglikeness.valid

QT_prolongation

druglikeness.valid

skin_sensitization

Yes

druglikeness.valid

respiratory_toxicity

reproductive_toxicity

Peff

Syn_Accessibility

MRTD

Skin_Sens

Resp_Sens

Photo_tox

Yes

druglikeness.valid

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

炎症性疾病

Inflammatory disease

Corresponding Targets:

TLR4 (TLR4)PTPN1 (PTPN1)STAT3 (STAT3)

肝纤维化

Liver fibrosis

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)TLR4 (TLR4)

光敏性皮炎

Photosensitive dermatitis

Corresponding Targets:

BCL2 (BCL2)TYR (TYR)NFE2L2 (NFE2L2)

糖尿病及其并发症

Diabetes Mellitus and Complications

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)PTPN1 (PTPN1)

癌症（尤其是皮肤癌）

Cancer (Especially Skin Cancer)

Corresponding Targets:

BCL2 (BCL2)EGFR (EGFR)TP53 (TP53)

Plant Sources

蛇床子

Cnidium monnieri

Bergapten

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Bergapten

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.71%5/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution17%1/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A4100%10/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism100%5/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration60%3/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity57%4/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.100%8/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski25%4/16 druglikeness.fields

Risk Assessment

相关化合物